Cas no 1540518-64-6 (5-bromo-2-(2-hydroxypropyl)phenol)
5-bromo-2-(2-hydroxypropyl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-2-(2-hydroxypropyl)phenol
- 1540518-64-6
- EN300-1906633
-
- Inchi: 1S/C9H11BrO2/c1-6(11)4-7-2-3-8(10)5-9(7)12/h2-3,5-6,11-12H,4H2,1H3
- InChI Key: DEFCITAXMFJSFC-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)O)CC(C)O
Computed Properties
- Exact Mass: 229.99424g/mol
- Monoisotopic Mass: 229.99424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 40.5Ų
5-bromo-2-(2-hydroxypropyl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1906633-1g |
5-bromo-2-(2-hydroxypropyl)phenol |
1540518-64-6 | 1g |
$1014.0 | 2023-09-18 | ||
| Enamine | EN300-1906633-5g |
5-bromo-2-(2-hydroxypropyl)phenol |
1540518-64-6 | 5g |
$2940.0 | 2023-09-18 | ||
| Enamine | EN300-1906633-10g |
5-bromo-2-(2-hydroxypropyl)phenol |
1540518-64-6 | 10g |
$4360.0 | 2023-09-18 | ||
| Enamine | EN300-1906633-0.05g |
5-bromo-2-(2-hydroxypropyl)phenol |
1540518-64-6 | 0.05g |
$851.0 | 2023-09-18 | ||
| Enamine | EN300-1906633-0.1g |
5-bromo-2-(2-hydroxypropyl)phenol |
1540518-64-6 | 0.1g |
$892.0 | 2023-09-18 | ||
| Enamine | EN300-1906633-0.25g |
5-bromo-2-(2-hydroxypropyl)phenol |
1540518-64-6 | 0.25g |
$933.0 | 2023-09-18 | ||
| Enamine | EN300-1906633-0.5g |
5-bromo-2-(2-hydroxypropyl)phenol |
1540518-64-6 | 0.5g |
$974.0 | 2023-09-18 | ||
| Enamine | EN300-1906633-1.0g |
5-bromo-2-(2-hydroxypropyl)phenol |
1540518-64-6 | 1g |
$1014.0 | 2023-06-01 | ||
| Enamine | EN300-1906633-2.5g |
5-bromo-2-(2-hydroxypropyl)phenol |
1540518-64-6 | 2.5g |
$1988.0 | 2023-09-18 | ||
| Enamine | EN300-1906633-5.0g |
5-bromo-2-(2-hydroxypropyl)phenol |
1540518-64-6 | 5g |
$2940.0 | 2023-06-01 |
5-bromo-2-(2-hydroxypropyl)phenol Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 5-bromo-2-(2-hydroxypropyl)phenol
Introduction to 5-bromo-2-(2-hydroxypropyl)phenol (CAS No. 1540518-64-6)
5-bromo-2-(2-hydroxypropyl)phenol, identified by the Chemical Abstracts Service registry number CAS No. 1540518-64-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a brominated aromatic ring linked to a hydroxypropyl side chain, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.
The molecular structure of 5-bromo-2-(2-hydroxypropyl)phenol consists of a phenolic core substituted with a bromine atom at the 5-position and a 2-hydroxypropyl group at the 2-position. This arrangement imparts both hydrophilic and lipophilic characteristics to the molecule, facilitating its solubility in diverse solvents and enhancing its interaction with biological targets. The presence of both hydroxyl and bromine functional groups allows for further chemical modifications, making it a versatile building block in drug discovery and material science.
In recent years, 5-bromo-2-(2-hydroxypropyl)phenol has been studied for its potential applications in medicinal chemistry. The bromine atom on the aromatic ring can serve as a handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in the synthesis of complex organic molecules. Additionally, the hydroxyl group can participate in hydrogen bonding interactions, influencing the compound's binding affinity to biological receptors.
One of the most promising areas of research involving 5-bromo-2-(2-hydroxypropyl)phenol is its role as an intermediate in the development of novel therapeutic agents. Researchers have explored its derivatives as potential inhibitors of various enzymes and receptors implicated in human diseases. For instance, studies have suggested that certain analogs of this compound may exhibit anti-inflammatory properties by modulating the activity of key inflammatory pathways. The hydroxylpropyl side chain, in particular, has been shown to enhance membrane permeability, potentially improving drug delivery systems.
The synthesis of 5-bromo-2-(2-hydroxypropyl)phenol involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the bromination of an appropriate phenol precursor followed by nucleophilic substitution to introduce the hydroxypropyl group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These methods are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.
Recent advancements in computational chemistry have also contributed to the understanding of 5-bromo-2-(2-hydroxypropyl)phenol's behavior. Molecular modeling studies have predicted its binding modes to various biological targets, providing insights into its potential pharmacological effects. These predictions are complemented by experimental validations, where x-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are used to confirm molecular interactions at an atomic level.
The compound's structural features have also sparked interest in materials science applications. For example, its ability to form hydrogen bonds makes it a candidate for designing polymers with specific thermal and mechanical properties. Additionally, the presence of both hydrophilic and lipophilic regions suggests potential use in self-assembling structures, which could be exploited for drug encapsulation and targeted delivery.
As research continues to uncover new applications for 5-bromo-2-(2-hydroxypropyl)phenol, collaborations between academia and industry are becoming increasingly important. These partnerships aim to bridge the gap between laboratory discoveries and commercialization efforts. By leveraging cutting-edge synthetic methodologies and biotechnological tools, researchers hope to develop innovative solutions for global health challenges.
The future prospects of 5-bromo-2-(2-hydroxypropyl)phenol are bright, with ongoing studies exploring its role in next-generation therapeutics and materials. As our understanding of its chemical properties deepens, so does its potential to contribute to advancements in medicine and technology. The compound's unique structure and reactivity ensure that it will remain a cornerstone of research in synthetic organic chemistry and biochemistry for years to come.
1540518-64-6 (5-bromo-2-(2-hydroxypropyl)phenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)